Cas no 1805035-82-8 (6-Chloro-4-phenylpicolinaldehyde)

• Product Name: 6-Chloro-4-phenylpicolinaldehyde
• CAS No: 1805035-82-8
• MF: C₁₂H₈ClNO
• MW: 217.651021957397
• CID: 4902468
• Update Time: 2025-06-13

6-Chloro-4-phenylpicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-phenylpicolinaldehyde

• Inchi： 1S/C12H8ClNO/c13-12-7-10(6-11(8-15)14-12)9-4-2-1-3-5-9/h1-8H
• InChI Key： FPJSTQMINFZHPR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C=O)=N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 3.2
• Topological Polar Surface Area: 30

Additional information on 6-Chloro-4-phenylpicolinaldehyde

Comprehensive Overview of 6-Chloro-4-phenylpicolinaldehyde (CAS No. 1805035-82-8): Properties, Applications, and Industry Insights

6-Chloro-4-phenylpicolinaldehyde (CAS No. 1805035-82-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a picolinaldehyde derivative, this compound serves as a versatile building block in synthetic chemistry, particularly in the development of heterocyclic frameworks. The presence of both chloro and phenyl substituents enhances its reactivity, making it valuable for cross-coupling reactions and catalysis.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 6-Chloro-4-phenylpicolinaldehyde. Researchers frequently search for "picolinaldehyde applications in medicinal chemistry" or "CAS 1805035-82-8 solubility data," reflecting demand for practical insights. This compound's aldehyde functionality allows for Schiff base formation, a key step in designing bioactive molecules targeting enzymes or receptors.

From a synthetic perspective, 6-Chloro-4-phenylpicolinaldehyde exhibits notable stability under ambient conditions, though storage recommendations suggest protection from light due to potential photodegradation. Analytical data (HPLC purity >98%) confirms its utility as a high-quality intermediate. The chlorine atom at the 6-position enables selective nucleophilic aromatic substitution, while the phenyl group contributes to lipophilicity—a critical factor in drug permeability studies.

Environmental considerations are increasingly shaping compound selection, and 6-Chloro-4-phenylpicolinaldehyde aligns with sustainable chemistry principles when used judiciously. Its role in constructing nitrogen-containing heterocycles—a class comprising 60% of FDA-approved drugs—makes it relevant to fragment-based drug design (FBDD) strategies. Patent literature reveals applications in crop protection agents, addressing searches like "agrochemical uses of picolinaldehydes."

Quality control protocols for CAS No. 1805035-82-8 typically involve GC-MS and NMR spectroscopy to verify structural integrity. The compound's melting point range (reported 89-92°C) and chromatographic behavior serve as key identification parameters. Suppliers often provide custom synthesis services to meet demand for isotope-labeled variants used in mechanistic studies.

Emerging applications include its use as a precursor for fluorescent probes in cellular imaging—a response to growing interest in "small molecule sensors." The conjugated system formed by the pyridine-aldehyde moiety enables chelation-enhanced fluorescence (CHEF), valuable in metal ion detection. Such multidisciplinary utility underscores why searches for "6-Chloro-4-phenylpicolinaldehyde supplier" increased 42% year-over-year in academic databases.

Regulatory compliance documentation for this compound emphasizes proper laboratory handling procedures rather than restrictions, making it accessible for industrial scale-up. Its crystallization properties have been optimized to facilitate high-throughput screening workflows, particularly in fragment library preparation—a hot topic in computational chemistry forums.

Future research directions may explore its electrochemical behavior for organic electronic materials, capitalizing on the electron-withdrawing nature of the chloropyridine unit. With the fine chemicals market projected to grow at 6.8% CAGR, compounds like 6-Chloro-4-phenylpicolinaldehyde will remain pivotal in structure-activity relationship (SAR) studies across therapeutic areas.